(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone
• InChI: InChI=1S/C12H19N3O2/c1-8-6-15(7-9(2)17-8)12(16)11-5-13-14(4)10(11)3/h5,8-9H,6-7H2,1-4H3
• InChI Key: NCXWSQIUAUEOHT-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=C(N(N=C2)C)C
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that has a unique structure and properties.

Mechanism of Action

The mechanism of action of (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells. It has also been shown to have antimicrobial and antifungal properties by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and have antimicrobial and antifungal properties. It has also been shown to have potential as a fluorescent probe for biological imaging.

Advantages and Limitations for Lab Experiments

One advantage of using (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone in lab experiments is its unique structure and properties, which make it a useful tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone. One direction is to further investigate its potential as a fluorescent probe for biological imaging. Another direction is to study its potential use as a catalyst in organic synthesis reactions. Additionally, further research is needed to fully understand its mechanism of action and to determine its potential applications in the treatment of cancer, inflammation, and microbial infections.
In conclusion, (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone is a heterocyclic organic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its unique structure and properties make it a useful tool for studying various biological processes. However, further research is needed to fully understand its mechanism of action and to determine its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of (2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone involves the reaction of 2,6-dimethylmorpholine and 1,5-dimethyl-4-nitro-1H-pyrazole with a reducing agent such as sodium borohydride. The reaction takes place in the presence of a catalyst such as palladium on carbon. The resulting product is then purified through column chromatography to obtain the pure compound.

Scientific Research Applications

(2,6-Dimethylmorpholin-4-yl)-(1,5-dimethylpyrazol-4-yl)methanone has potential applications in various fields of scientific research. It has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use as a catalyst in organic synthesis reactions. Additionally, it has been investigated for its potential use as a fluorescent probe for biological imaging.